Potassium 3-trifluoroboratopropionate methyl ester

• IUPAC Name: potassium;trifluoro-(3-methoxy-3-oxopropyl)boranuide
• InChI: InChI=1S/C4H7BF3O2.K/c1-10-4(9)2-3-5(6,7)8;/h2-3H2,1H3;/q-1;+1
• InChI Key: NPWJZDRICBCMOK-UHFFFAOYSA-N
• Canonical SMILES: [B-](CCC(=O)OC)(F)(F)F.[K+]
• Molecular Formula: C4H7BF3KO2
• DSSTOX Substance ID: DTXSID40674901
• Molecular Weight: 194.00 g/mol
• CAS RN: 1023357-63-2

Description

Potassium 3-trifluoroboratopropionate methyl ester is an organoboronic ester that has garnered considerable attention in the scientific community due to its exceptional properties. This versatile reagent has been widely employed in diverse applications, ranging from organic synthesis to laboratory experiments, making it highly valuable in scientific research.

Synthesis Analysis

While specific synthesis methods for this compound are not available in the search results, it’s known that this compound has found utility as a catalyst in organic synthesis, a ligand in coordination chemistry, and a reagent for the deprotection of alcohols.

Molecular Structure Analysis

The molecular formula of this compound is C4H7BF3KO2. It has a molecular weight of 194.00.

Chemical Reactions Analysis

This compound has been utilized in various chemical reactions. Its applications extend to the synthesis of various compounds, including amino acids, peptides, and nucleic acids. Furthermore, it has been utilized in polymer synthesis, notably in the production of polyurethanes and polyamides.

Scientific Research Applications

Electrochemical Applications

Potassium 3-trifluoroboratopropionate methyl ester has been identified as a potential solvent for high-voltage electrochemical double-layer capacitors (EDLCs). Studies have shown that certain solvents like 3-cyanopropionic acid methyl ester can be used in EDLC electrolytes, allowing high salt concentrations and operative voltages up to 3.0 V. This indicates that such solvents could be promising candidates for a new class of electrolyte materials for EDLCs, enhancing the energy storage and power delivery capabilities of these devices (Schütter, Passerini, Korth, & Balducci, 2017).

Applications in Biodiesel Production

The compound has been found useful in the realm of biodiesel production. It has been involved in studies exploring the use of heterogeneous catalysts for the transesterification of refined palm oil in an ultrasound-assisted reactor. The results suggest that certain catalysts, when used in combination with methyl esters like this compound, can lead to high yields of biodiesel in a short reaction time, indicating the compound's potential role in enhancing biodiesel production efficiency (Choedkiatsakul, Ngaosuwan, & Assabumrungrat, 2013).

Catalysis and Chemical Reactions

In the field of catalysis and chemical synthesis, this compound has been implicated in various reactions. Notably, it has been used in double allylboration reactions of nitriles and acid anhydrides to form bis-allyl amines and esters. This method is mild, exhibits chemoselectivity to other electrophiles, avoids the use of metals, and employs an operationally stable and robust potassium organotrifluoroborate reagent (Ramadhar, Bansagi, & Batey, 2013).

Mechanism of Action

Target of Action

Potassium 3-trifluoroboratopropionate methyl ester is an organoboronic ester that has been widely employed in diverse applications, ranging from organic synthesis to laboratory experiments . It primarily targets metal ions, forming complexes with them .

Mode of Action

Acting as a Lewis base, this compound forms complexes with other molecules, particularly metal ions . This unique ability to form complexes renders it a valuable reagent in organic synthesis, facilitating diverse chemical transformations .

Biochemical Pathways

This compound has found utility as a catalyst in organic synthesis, a ligand in coordination chemistry, and a reagent for the deprotection of alcohols . Its applications extend to the synthesis of various compounds, including amino acids, peptides, and nucleic acids . Furthermore, it has been utilized in polymer synthesis, notably in the production of polyurethanes and polyamides .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific chemical transformations it facilitates. For instance, in the synthesis of amino acids, peptides, and nucleic acids, it can contribute to the formation of key bonds and structures .